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Compound of Interest

Compound Name: Naphtho[2,1-d]thiazol-2-ylamine

Cat. No.: B074196 Get Quote

Essential Safety and Handling Guide for
Naphtho[2,1-d]thiazol-2-ylamine
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Naphtho[2,1-d]thiazol-2-ylamine (CAS No. 1203-55-0). The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Properties

Property Value

CAS Number 1203-55-0

Molecular Formula C₁₁H₈N₂S

Molecular Weight 200.26 g/mol

Melting Point 261 °C

Boiling Point 417.1±28.0 °C (Predicted)

Density 1.403±0.06 g/cm³ (Predicted)
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Naphtho[2,1-d]thiazol-2-ylamine is classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Based on the identified hazards, the following personal protective equipment is mandatory

when handling Naphtho[2,1-d]thiazol-2-ylamine.

PPE Category Specific Requirements

Eye and Face Protection

Wear chemical safety goggles that meet

OSHA's 29 CFR 1910.133 or European

Standard EN166. A face shield should be worn

in situations with a higher risk of splashing.

Hand Protection

Wear appropriate chemical-resistant gloves. The

specific glove material and thickness should be

selected based on the solvent used and the

duration of handling. Always inspect gloves for

any signs of degradation or puncture before

use.

Body Protection
A laboratory coat or chemical-resistant apron

must be worn. Ensure that all skin is covered.

Respiratory Protection

If working in a poorly ventilated area or if dust is

generated, a NIOSH-approved respirator with

an appropriate particulate filter is required.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:
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Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.

Work in a well-ventilated area, preferably within a chemical fume hood.

Gather all necessary equipment and reagents before starting the experiment.

Put on all required personal protective equipment.

2. Handling:

Avoid direct contact with the skin and eyes.

Minimize the generation of dust when handling the solid form of the compound.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

3. In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Disposal Plan
1. Waste Collection:
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All waste materials containing Naphtho[2,1-d]thiazol-2-ylamine, including contaminated

gloves, weigh boats, and empty containers, should be collected in a designated and clearly

labeled hazardous waste container.

The container must be made of a compatible material and have a tightly fitting lid.

2. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

3. Final Disposal:

Dispose of the chemical waste through a licensed and certified hazardous waste disposal

company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of this chemical down the drain or in the regular trash.
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Caption: Workflow for Safely Handling Naphtho[2,1-d]thiazol-2-ylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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